Cas no 2248880-85-3 (rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde)

• Product Name: rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde
• CAS No: 2248880-85-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5986031
• PubChem ID: 138027390
• Update Time: 2025-10-31

rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26586299
• 2248880-85-3
• rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde
• Z2936907429

• Inchi： 1S/C16H19NO4/c1-10-7-11(8-12(9-18)15(10)19)16(20)17-5-6-21-14-4-2-3-13(14)17/h7-9,13-14,19H,2-6H2,1H3/t13-,14+/m0/s1
• InChI Key： NZNMPDGRCFDAJO-UONOGXRCSA-N
• SMILES： O1CCN(C(C2C=C(C=O)C(=C(C)C=2)O)=O)[C@H]2CCC[C@@H]12

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde

Recent Advances in the Study of rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde (CAS: 2248880-85-3)

The compound rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde (CAS: 2248880-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex bicyclic structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that improved yield and enantiomeric purity. The researchers utilized a chiral auxiliary to control stereochemistry during the cyclization step, achieving a 75% overall yield with >99% enantiomeric excess. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific protein targets involved in inflammatory pathways. In vitro assays demonstrated nanomolar affinity for the target protein, with an IC50 of 12.3 nM. Furthermore, in vivo studies using murine models of inflammation showed a significant reduction in pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable study explored the structural-activity relationship (SAR) of rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde. By systematically modifying various functional groups, researchers identified key structural elements essential for bioactivity. The hydroxyl and carbonyl groups were found to be critical for binding affinity, while the methyl group enhanced metabolic stability. These findings provide a foundation for designing next-generation derivatives with improved pharmacokinetic properties.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential in oncology. Preliminary data indicate that it can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. A 2024 study in Cancer Research reported that the compound selectively targets cancer cells with minimal toxicity to normal cells, making it a promising candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde. Issues such as solubility, bioavailability, and off-target effects need to be addressed in future studies. Researchers are currently exploring formulation strategies, including nanoparticle encapsulation, to enhance delivery and efficacy.

In conclusion, rac-5-[(4aR,7aS)-octahydrocyclopenta[b][1,4]oxazine-4-carbonyl]-2-hydroxy-3-methylbenzaldehyde represents a versatile scaffold with significant therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacological profile and expanding its applications across various disease areas. The compound's unique structural features and biological activities make it a valuable subject for further investigation in the chemical biology and medicinal chemistry communities.